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Compound of Interest

Compound Name: NSC 245214

cat. No.: B164218

For Researchers, Scientists, and Drug Development Professionals

Abstract

NSC 245214 is a chemical compound identified as 2-(3,5-dinitro-2-thienyl)-cyclohexanone.
Despite its availability as a biochemical reagent, publicly accessible scientific literature lacks in-
depth studies on its biological activity, mechanism of action, and specific signaling pathways.
This guide provides a comprehensive summary of the available structural and chemical data for
NSC 245214. Due to the limited research, this document will focus on the definitive
identification and chemical properties of the compound, while also highlighting the current
knowledge gap regarding its biological function.

Chemical Structure and Identification

Initial investigations into the structure of NSC 245214 revealed conflicting information across
various databases. Through systematic verification, the correct chemical identity has been
definitively established.

Confirmed Structure: 2-(3,5-dinitro-2-thienyl)-cyclohexanone

Table 1: Compound Identification
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Identifier Value Source
NSC Number 245214 N/A
CAS Number 31554-45-7 [1]
Molecular Formula C10H10N20s5S [11[2]

2-(3,5-dinitro-2-thienyl)-
Synonyms [1]
cyclohexanone

Table 2: Physicochemical Properties

Property Value Source
Molecular Weight 270.26 g/mol [2]
Appearance Crystalline solid

Biological Activity and Mechanism of Action

Extensive searches of scientific literature and chemical databases did not yield any specific
information regarding the biological activity or mechanism of action of NSC 245214. It is
broadly classified as a "biochemical reagent" or a "dinitrothiophene derivative" by commercial
suppliers.[1][2] This classification suggests its use in laboratory research, but no peer-reviewed
studies detailing its application, efficacy, or cellular targets were identified.

The absence of published research on NSC 245214 means that there is no data available to
describe its effects on signaling pathways, nor are there established experimental protocols for
its use in biological systems.

Experimental Protocols

A thorough review of scientific literature revealed no published studies that provide detailed
experimental protocols for the use of NSC 245214 in biological assays or in vivo models. While
the compound is available for research purposes, its specific applications and the
methodologies for its use have not been documented in accessible scientific literature.
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Visualization of the Identification Workflow

Given the lack of data on signaling pathways, a diagram illustrating the workflow to definitively
identify the structure of NSC 245214 is provided below. This highlights the critical initial step in
the analysis of any research compound.

Initial Investigation Verification Process Confirmed Identity
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‘NSC 245214 structure’ (Multiple sources with different molecules) NSC Number vs. CAS Number 'CAS 31554-45-7" 2-(3,5-dinitro-2-thienyl)-cyclohexanone

Click to download full resolution via product page
Workflow for the structural identification of NSC 245214.

Conclusion

NSC 245214 is chemically defined as 2-(3,5-dinitro-2-thienyl)-cyclohexanone. While this
compound is available to the research community, there is a significant lack of published data
on its biological effects. This guide consolidates the available structural information to serve as
a foundational reference. Further research is required to elucidate the biological activity,
mechanism of action, and potential therapeutic applications of NSC 245214. Professionals in
drug development and research are encouraged to consider this compound as a novel
chemical entity that warrants primary investigation to uncover its biological function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to NSC 245214].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b164218#nsc-245214-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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